Cas no 2227673-82-5 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol)

• Product Name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol
• CAS No: 2227673-82-5
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6544076
• PubChem ID: 165715033
• Update Time: 2025-11-01

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol
• 2227673-82-5
• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-6-fluorophenol
• EN300-1801059

• Inchi： 1S/C11H14FNO/c1-11(2)8(10(11)13)6-4-3-5-7(12)9(6)14/h3-5,8,10,14H,13H2,1-2H3/t8-,10-/m0/s1
• InChI Key： ORHVKIQDGCGKMA-WPRPVWTQSA-N
• SMILES： FC1=CC=CC(=C1O)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol

Comprehensive Overview of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol (CAS No. 2227673-82-5)

The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol (CAS No. 2227673-82-5) is a chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and a fluorophenol moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for chiral compounds like rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol has surged due to their enantioselective properties. This aligns with the growing focus on precision medicine and targeted therapies, where molecular specificity is critical. The compound's fluorine substitution further enhances its bioavailability and metabolic stability, making it a promising candidate for drug development.

The synthesis of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol involves advanced organic chemistry techniques, including asymmetric catalysis and stereoselective reactions. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in modern chemical synthesis. Its CAS No. 2227673-82-5 serves as a unique identifier in databases like SciFinder and Reaxys, facilitating global research collaboration.

From an environmental perspective, the fluorophenol derivative has been studied for its biodegradability and ecological impact. This is particularly relevant given the rising consumer interest in green chemistry and sustainable manufacturing. Companies are investing in greener synthesis routes for such compounds to meet regulatory standards and reduce carbon footprints.

In the context of AI-driven drug discovery, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol has been flagged as a potential lead compound in virtual screening campaigns. Machine learning models predict its compatibility with various biological targets, accelerating the hit-to-lead process. This intersection of computational chemistry and experimental validation is a hot topic in pharmaceutical R&D.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm stereochemical integrity, which is vital for preclinical studies. The compound's logP and pKa values are also frequently queried in chemical databases, underscoring its physicochemical relevance.

In summary, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-fluorophenol (CAS No. 2227673-82-5) represents a versatile scaffold with broad applications. Its integration into high-throughput screening libraries and medicinal chemistry programs highlights its enduring value in scientific innovation.